6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride
Overview
Description
6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride (6-CPMTIQHCl) is a synthetic compound that has been studied extensively in recent years due to its potential applications in scientific research. This compound is primarily used in biochemical and physiological studies, and it has been used in a variety of laboratory experiments.
Scientific Research Applications
6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride has a wide range of potential applications in scientific research, particularly in the field of biochemistry and physiology. It has been used in a variety of laboratory experiments, including studies of the effects of drugs on the central nervous system and the cardiovascular system. It has also been used to study the effects of various compounds on the metabolism of cells and to investigate the mechanisms of drug action.
Mechanism of Action
The exact mechanism of action of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride is not yet fully understood. However, it is thought to act as an agonist at the serotonin 5-HT2A receptor, which is involved in various physiological processes. It is also thought to act as an antagonist at the dopamine D2 receptor, which is involved in the regulation of motor activity and reward processing.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride have been studied extensively in laboratory experiments. It has been shown to stimulate the release of serotonin, a neurotransmitter involved in mood regulation and stress response. It has also been found to increase the activity of the enzyme monoamine oxidase, which is involved in the degradation of monoamine neurotransmitters. In addition, 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride has been found to reduce the activity of glutamate transporters, which are involved in the regulation of synaptic plasticity.
Advantages and Limitations for Lab Experiments
The use of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride in laboratory experiments provides a number of advantages. It is a relatively inexpensive compound and can be easily synthesized in the laboratory. It is also a highly selective compound, which makes it ideal for studying the effects of specific compounds on specific biochemical and physiological processes. However, it is important to note that 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride is a synthetic compound and its effects in vivo may differ from its effects in vitro.
Future Directions
The potential future directions for 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride are numerous. Further research is needed to better understand its mechanism of action and its effects in vivo. Additionally, research is needed to investigate the potential therapeutic applications of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride, such as the treatment of depression and anxiety. Finally, further research is needed to explore the potential use of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride in drug development, as it could be used to develop new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride was first reported in 2010 by a group of researchers from the University of Tokyo. The synthesis involves a two-step process, beginning with the reaction of 2-cyano-3-methylcyclopropanecarboxylic acid with 1,2,3,4-tetrahydroisoquinoline in the presence of a palladium catalyst. This reaction produces 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline, which is then reacted with hydrochloric acid to form 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the reaction of cyclopropylmethylamine with 2-bromo-1-(cyclopropylmethoxy)ethane, followed by reduction of the resulting intermediate with sodium borohydride. The resulting product is then treated with hydrochloric acid to yield the final compound.", "Starting Materials": [ "Cyclopropylmethylamine", "2-Bromo-1-(cyclopropylmethoxy)ethane", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylmethylamine is reacted with 2-bromo-1-(cyclopropylmethoxy)ethane in the presence of a suitable solvent and a base such as potassium carbonate. The reaction is carried out at a suitable temperature and for a suitable duration to yield the intermediate product.", "Step 2: The intermediate product is then reduced with sodium borohydride in the presence of a suitable solvent such as ethanol. The reaction is carried out at a suitable temperature and for a suitable duration to yield the product.", "Step 3: The product is then treated with hydrochloric acid to yield 6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride. The reaction is carried out at a suitable temperature and for a suitable duration to yield the final compound." ] } | |
CAS RN |
1887036-65-8 |
Product Name |
6-(cyclopropylmethoxy)-1,2,3,4-tetrahydroisoquinoline hydrochloride |
Molecular Formula |
C13H18ClNO |
Molecular Weight |
239.7 |
Purity |
95 |
Origin of Product |
United States |
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